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For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
(R)-UT-155, a selective and potent androgen receptor (AR) antagonist.[1][2][3][4] Adherence to
these guidelines is critical to ensure personnel safety and maintain a secure laboratory
environment. Given that (R)-UT-155 is classified as a potent pharmaceutical compound,
stringent control measures are necessary to minimize exposure.[5][6]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the primary defense
against exposure to (R)-UT-155. The following table summarizes the recommended PPE for

various laboratory activities.
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Experimental Protocols

Solution Preparation of (R)-UT-155

A common protocol for preparing a stock solution of (R)-UT-155 for in vitro experiments
involves dissolving the compound in Dimethyl Sulfoxide (DMSO). For in vivo studies, further
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dilution into vehicles such as corn oil or a solution containing PEG300, Tween-80, and saline is
often performed.[1]

Step-by-Step Protocol for a 10 mM DMSO Stock Solution:

Preparation: Work within a chemical fume hood or a containment glove box. Ensure all
necessary PPE is correctly donned.

e Weighing: Accurately weigh the desired amount of (R)-UT-155 solid using a calibrated
analytical balance.

o Dissolution: In a sterile, conical tube, add the appropriate volume of anhydrous DMSO to the
weighed (R)-UT-155. For example, to prepare a 10 mM solution from 1 mg of (R)-UT-155
(Molecular Weight: 405.35 g/mol ), you would add approximately 246.7 uL of DMSO.

e Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a water
bath may be used to aid dissolution if necessary.

o Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated
freeze-thaw cycles.[2]

Signaling Pathway and Workflow Diagrams
Logical Workflow for PPE Selection and Use

The following diagram outlines the decision-making process and procedural steps for the safe
use of PPE when handling (R)-UT-155.
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Caption: PPE Selection and Use Workflow for (R)-UT-155.
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Operational and Disposal Plans

Handling and Operational Plan:

o Designated Areas: All work with solid (R)-UT-155 should be conducted in a designated area,
such as a chemical fume hood, a ducted balance safety enclosure, or a glove box, to
minimize inhalation exposure.

o Spill Management: Maintain a chemical spill kit readily accessible. In case of a spill,
evacuate the immediate area and follow established institutional procedures for hazardous
chemical spills. All materials used for cleanup must be disposed of as hazardous waste.[7]

e Personnel Training: Ensure all personnel handling (R)-UT-155 are fully trained on its
hazards, safe handling procedures, and emergency protocols.

Disposal Plan:

o Waste Segregation: All solid waste, including contaminated gloves, wipes, and disposable
labware, must be collected in a dedicated, clearly labeled hazardous waste container.[9][10]

¢ Liquid Waste: Unused solutions of (R)-UT-155 and contaminated solvents should be
collected in a separate, sealed, and properly labeled hazardous liquid waste container. Do
not dispose of down the drain.[10]

e Disposal Compliance: All waste containing (R)-UT-155 must be disposed of through the
institution's hazardous waste management program, in accordance with local, state, and
federal regulations.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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